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Compound of Interest

Compound Name: Sodium 2-Naphthoate
CAS No.: 17273-79-9
Cat. No.: B096117
Get Quote
. J

Safe Handling and Application in Hydrotropic
Solubilization
Executive Summary & Chemical Precision

Sodium 2-naphthoate (CAS: 17273-79-9) is the sodium salt of 2-naphthoic acid. It is distinct
from Sodium 2-naphtholate (the salt of 2-naphthol), a distinction critical for safety and reactivity.
While often overshadowed by sodium benzoate in general applications, Sodium 2-naphthoate
exhibits superior hydrotropic efficiency due to the expanded

-electron system of its naphthalene ring, making it a potent solubilizer for hydrophobic
pharmaceutical actives (APIs).

This guide synthesizes safety data with operational protocols for its primary use: Hydrotropic
Solubilization.

Chemical Identity Matrix
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Parameter Specification

Chemical Name Sodium 2-naphthalenecarboxylate
Common Name Sodium 2-naphthoate

CAS Number 17273-79-9

Molecular Formula

Molecular Weight 194.16 g/mol
Appearance White to off-white crystalline powder
Solubility Highly soluble in water (Hydrotropic nature)

NOT Sodium 2-naphtholate (CAS 875-83-2).[1]
Key Distinction Naphthoate is a carboxylate; Naphtholate is a

phenolate.

Hazard Profiling & Risk Assessment

While Sodium 2-naphthoate is generally less corrosive than its phenolic counterparts, it acts
as a significant irritant. The primary risks stem from inhalation of fine dust and direct ocular
contact.

GHS Classification (29 CFR 1910.1200 / EU CLP)
o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).
o Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation).

Mechanistic Toxicology

 Alkalinity: Aqueous solutions of Sodium 2-naphthoate are mildly alkaline due to hydrolysis
(salt of a weak acid and strong base). This alkalinity contributes to mucous membrane
irritation upon inhalation of mists.
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e Hydrotropic Action on Membranes: As a hydrotrope, the compound disrupts water structure
and increases the solubility of hydrophobic molecules.[2] Theoretically, high-concentration
exposure could destabilize lipid bilayers in corneal tissues, leading to the "Serious Eye
Irritation” classification.

Technical Application: Hydrotropic Solubilization

The primary laboratory utility of Sodium 2-naphthoate is increasing the aqueous solubility of
poorly soluble drugs (e.qg., Ibuprofen, Ketoprofen) without using organic solvents.

Mechanism of Action

Unlike surfactants, Sodium 2-naphthoate does not form micelles at a critical concentration.[2]
[3][4] Instead, it aggregates in a stepwise fashion (stacking) driven by

interactions between the naphthalene rings. These stacks intercalate with the hydrophobic
drug, shielding it from the aqueous environment.

Visualization: Hydrotropic Stacking Mechanism
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Figure 1: Mechanism of hydrotropic solubilization.[3][4] Sodium 2-naphthoate monomers
stack via

interactions, encapsulating the hydrophobic drug.
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Operational Protocol: Preparation of 1.0M Stock
Solution

Objective: Create a stable hydrotropic stock solution for drug solubility studies. Safety Note:
This reaction is mildly exothermic.

Reagents & Equipment

¢ Sodium 2-naphthoate (Solid)[1][5]

Deionized Water (Type |, >18 MQ)

Volumetric Flask (Class A)

Magnetic Stirrer

PPE: Nitrile gloves (0.11mm min), Safety Goggles (EN 166), N95/P2 Respirator (if handling
bulk powder).

Step-by-Step Workflow

» Calculation:
o Target Volume: 100 mL
o Target Conc: 1.0 M

o Mass Required:

» Weighing:
o Weigh 19.42 g of Sodium 2-naphthoate inside a fume hood to prevent dust inhalation.
 Dissolution:

o Add approx. 70 mL of deionized water to a beaker.
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o Add the powder slowly under magnetic stirring (300 RPM).

o Observation: The solution may become slightly warm.

e Adjustment:
o Transfer to a 100 mL volumetric flask.
o Dilute to volume with deionized water.
o Self-Validation (QC):

o Clarity Check: Solution must be crystal clear. Turbidity indicates impurities or incomplete
dissolution.

o pH Check: Expected pH range 7.5 — 9.0. If pH > 10, suspect contamination with Sodium 2-
naphtholate (phenolic salt).

Visualization: Safe Handling Workflow
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Start: Solid Handling
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Figure 2: Operational workflow emphasizing PPE and Quality Control checkpoints.

Emergency Response & Disposal
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First Aid Measures

o Eye Contact: Immediately flush with water for 15 minutes.[6] Critical: Lift eyelids to ensure
removal of particulates. The alkaline nature of the salt can cause lingering irritation.

o Skin Contact: Wash with soap and water.[6][7] If redness persists (contact dermatitis), seek
medical attention.

 Inhalation: Move to fresh air. If wheezing occurs (reactive airway irritation), administer
oxygen.

Firefighting Measures

o Flammability: Combustible solid.
e Hazardous Combustion Products: Carbon oxides (

), Sodium oxides.

» Extinguishing Media: Water spray, Alcohol-resistant foam, Dry chemical. Do not use solid
water streams (may scatter dust).[7]

Disposal Considerations (RCRA/EU Waste)

o Waste Code: Not listed as a P or U listed waste (US RCRA), but should be treated as
chemical waste.

e Protocol: Dissolve in water and neutralize to pH 7 before disposal via a licensed chemical
waste contractor.

 Prohibition: Do not discharge into storm drains or sanitary sewers without neutralization and

approval.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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